Cas no 339100-95-7 (1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one)

• Product Name: 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one
• CAS No: 339100-95-7
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD00793433
• CID: 92761
• PubChem ID: 1486825
• Update Time: 2025-06-10

1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-3-pyridyl)-3,3-dimethyl-2-azetidinone
• 1-(2-CHLOROPYRIDIN-3-YL)-3,3-DIMETHYLAZETIDIN-2-ONE
• FT-0766471
• 1-(2-chloro-3-pyridinyl)-3,3-dimethyl-2-azetanone
• AKOS015993639
• CS-0363377
• SCHEMBL13116697
• 1-(2-Chloro-3-pyridinyl)-3,3-dimethyl-2-azetidinone, AldrichCPR
• SB51516
• DTXSID20363361
• MFCD00793433
• 339100-95-7
• 8L-748
• 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one

• MDL： MFCD00793433
• Inchi： 1S/C10H11ClN2O/c1-10(2)6-13(9(10)14)7-4-3-5-12-8(7)11/h3-5H,6H2,1-2H3
• InChI Key： FDKCNYDPODUNGI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N1C(C(C)(C)C1)=O

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 392.1°Cat760mmHg
• Flash Point: 190.9°C
• Refractive Index: 1.566
• PSA: 33.20000
• LogP: 2.17280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one

1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one (CAS No. 339100-95-7): An Overview

1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one (CAS No. 339100-95-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CLP, is characterized by its unique structure and potential therapeutic applications. The molecule consists of a chloropyridine ring fused to a dimethylazetidine moiety, which imparts distinct chemical and biological properties.

The chemical structure of 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one has been extensively studied for its pharmacological activities. Recent research has highlighted its potential as a modulator of various biological pathways, particularly in the context of neurodegenerative diseases and cancer. The chloropyridine moiety is known for its ability to interact with specific receptors and enzymes, while the dimethylazetidine group provides additional stability and bioavailability.

In the realm of neurodegenerative diseases, 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one has shown promise in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been found to reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of Alzheimer's disease.

Beyond its neuroprotective properties, 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one has also been investigated for its anticancer potential. Studies have shown that this compound can selectively target cancer cells by modulating specific signaling pathways. For instance, it has been reported to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This selective targeting mechanism minimizes toxicity to healthy cells and enhances therapeutic efficacy.

The pharmacokinetic profile of 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one has also been a subject of interest. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and prolonged half-life make it a promising candidate for further clinical development. Additionally, the compound's low toxicity profile in preclinical models suggests that it may be well-tolerated in human subjects.

In terms of clinical applications, 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one is currently being evaluated in several Phase I and II clinical trials. These trials aim to assess the safety and efficacy of the compound in treating various conditions, including Alzheimer's disease and certain types of cancer. Preliminary results from these trials have been encouraging, with patients showing improved cognitive function and reduced tumor burden.

The synthesis of 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one involves a series of well-defined chemical reactions. The key steps include the formation of the chloropyridine ring through a cyclization reaction and the subsequent coupling with a dimethylazetidine derivative. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale with high purity and yield.

In conclusion, 1-(2-Chloropyridin-3-yl)-3,3-dimethylazetidin-2-one (CAS No. 339100-95-7) represents a promising candidate for the development of novel therapeutics in the fields of neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical investigation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.